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Compound of Interest

Compound Name:
2-(3-Fluoropropyl)cyclopentan-1-

one

CAS No.: 1509324-95-1

Cat. No.: B1470786

Get Quote

Application Note: 2-(3-Fluoropropyl)cyclopentan-1-one as a Pharmaceutical Intermediate

Executive Summary
2-(3-Fluoropropyl)cyclopentan-1-one is a specialized fluorinated building block used in the

synthesis of bioactive small molecules. Its structural value lies in the 3-fluoropropyl side chain,

which serves as a "metabolic blocker" and lipophilic anchor. In medicinal chemistry, replacing a

propyl group with a fluoropropyl group often improves metabolic stability against Cytochrome

P450 oxidation while maintaining steric fidelity (bioisosterism).

This guide details the process-scale synthesis of this intermediate using the Stork Enamine

protocol to ensure mono-alkylation selectivity, avoiding the common impurity profile associated

with direct enolate alkylation. We also outline its downstream utility in reductive amination

sequences common in CNS and kinase inhibitor discovery.
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Property Specification

IUPAC Name 2-(3-Fluoropropyl)cyclopentan-1-one

Molecular Formula C₈H₁₃FO

Molecular Weight 144.19 g/mol

Appearance Colorless to pale yellow oil

Boiling Point (Predicted) 185–190 °C (at 760 mmHg)

Solubility
Soluble in DCM, THF, Ethyl Acetate; slightly

soluble in water.

Key Functionality Ketone (electrophile), Fluorine (metabolic block)

Stability
Stable under standard conditions. Avoid strong

bases which may cause self-condensation.[1]

Synthesis Protocol: Stork Enamine Route
Rationale: Direct alkylation of cyclopentanone with 1-bromo-3-fluoropropane using strong

bases (e.g., LDA, NaH) often leads to significant dialkylation (2,2- or 2,5-disubstitution) and O-

alkylation byproducts. The Stork Enamine Synthesis is the preferred industrial method to

guarantee mono-alkylation at the alpha position.
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Figure 1: Selective mono-alkylation of cyclopentanone via Stork Enamine synthesis.

Step-by-Step Protocol
Materials:

Cyclopentanone (1.0 eq)

Pyrrolidine (1.1 eq)

p-Toluenesulfonic acid (pTsOH) (0.05 eq)

1-Bromo-3-fluoropropane (1.1 eq)

Toluene (Solvent A)

1,4-Dioxane or Acetonitrile (Solvent B)

Phase 1: Enamine Formation

Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, Dean-Stark trap, and

reflux condenser.

Charge: Add Cyclopentanone (84.1 g, 1.0 mol), Pyrrolidine (78.2 g, 1.1 mol), and pTsOH

(catalytic) into Toluene (500 mL).

Reflux: Heat to reflux (approx. 110 °C). Monitor water collection in the Dean-Stark trap.

Completion: Continue until theoretical water volume (~18 mL) is collected (approx. 4–6

hours).

Isolation: Cool to room temperature. Concentrate under reduced pressure (rotary

evaporator) to remove toluene and excess pyrrolidine. Note: The crude enamine is moisture-

sensitive; proceed immediately to Phase 2.

Phase 2: Alkylation

Solvent Switch: Dissolve the crude enamine residue in anhydrous 1,4-Dioxane (400 mL).
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Addition: Add 1-Bromo-3-fluoropropane (155 g, 1.1 mol) dropwise over 30 minutes.

Reaction: Heat the mixture to reflux for 12–18 hours. The solution will darken as the iminium

salt forms.

Monitoring: Check consumption of enamine via TLC or GC-MS.

Phase 3: Hydrolysis & Workup

Hydrolysis: Cool the mixture to room temperature. Add 10% aqueous HCl (200 mL) and stir

vigorously for 2 hours. This cleaves the iminium salt to release the ketone and pyrrolidine

hydrochloride.

Extraction: Extract the aqueous mixture with Diethyl Ether or MTBE (3 x 200 mL).

Wash: Wash combined organics with Brine (1 x 200 mL) and Saturated NaHCO₃ (to remove

acid traces).

Drying: Dry over anhydrous MgSO₄, filter, and concentrate.

Purification: Distill under reduced pressure (vacuum distillation) to obtain the pure product.

Target Purity: >98% (GC).

Downstream Pharmaceutical Applications
The 2-(3-fluoropropyl)cyclopentan-1-one scaffold is primarily used to introduce a

conformationally restricted lipophilic domain.

A. Reductive Amination (Synthesis of CNS-Active
Amines)
This is the most common transformation. The ketone is reacted with a primary or secondary

amine (e.g., piperazine derivatives) to form tertiary amines, a motif found in NK1 antagonists

and Sigma receptor ligands.

Protocol:
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Mix Ketone (1 eq) and Amine (1.0–1.2 eq) in DCE (Dichloroethane).

Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise.

Stir at RT for 4–16 hours.

Quench with aq. NaHCO₃.

B. Grignard Addition (Tertiary Alcohols)
Reaction with aryl-Grignards yields tertiary alcohols, often used to mimic the

"diphenhydramine" core or in the synthesis of specific antihistamines/anticholinergics where the

fluoropropyl group enhances half-life.

Analytical Validation
To ensure the integrity of the intermediate, the following analytical markers should be verified:

GC-MS:

Look for molecular ion peak

.

Fragment loss of HF (

) is common in fluorinated alkyls.

¹H NMR (CDCl₃, 400 MHz):

δ 4.45 (dt, 2H): Characteristic doublet of triplets for

(

).

δ 2.0–2.4 (m): Multiplets for cyclopentanone ring protons alpha to carbonyl.

¹⁹F NMR:
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δ -220 ppm: Typical range for primary alkyl fluorides (triplet of triplets).

Safety & Handling
Fluorine Safety: While the C-F bond is stable, combustion of this material will release

Hydrogen Fluoride (HF). Use appropriate scrubbing during waste incineration.

Alkylation Reagents: 1-Bromo-3-fluoropropane is an alkylating agent. Use gloves

(Nitrile/Neoprene) and work in a fume hood.

Enamine Sensitivity: Enamines hydrolyze rapidly in moist air. Handle under Nitrogen/Argon

atmosphere until the alkylation step is complete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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